Pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3S*),2alpha,5beta]]-(9CI)

• CAS RN: 136634-13-4
• Molecular Formula: C12H22FNO
• Molecular Weight: 215.31 g/mol
• IUPAC Name: (2R,3S)-1-[(2R,5R)-2,5-dimethylpyrrolidin-1-yl]-2-fluoro-3-methylpentan-1-one
• InChI: InChI=1S/C12H22FNO/c1-5-8(2)11(13)12(15)14-9(3)6-7-10(14)4/h8-11H,5-7H2,1-4H3/t8-,9+,10+,11+/m0/s1
• InChI Key: WJZJHPNNPHRHER-LNFKQOIKSA-N
• Isomeric SMILES: CC[C@H](C)[C@H](C(=O)N1[C@@H](CC[C@H]1C)C)F
• SMILES: CCC(C)C(C(=O)N1C(CCC1C)C)F
• synonyms: Pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3S*),2alpha,5beta]]- (9CI)

Description

Pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3S*),2alpha,5beta]]-(9CI) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of Pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3S*),2alpha,5beta]]-(9CI) involves the inhibition of enzymes involved in the biosynthesis of essential cellular components. It has been found to inhibit the growth of various fungal and bacterial strains by disrupting their cell wall synthesis and interfering with their protein synthesis.

Biochemical And Physiological Effects

Pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3S*),2alpha,5beta]]-(9CI) has been found to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells and inhibit the growth of tumors. It has also been found to improve memory and cognitive function in animal models of Alzheimer's disease.

Advantages And Limitations For Lab Experiments

One of the main advantages of Pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3S*),2alpha,5beta]]-(9CI) is its broad-spectrum antimicrobial activity, which makes it a potential candidate for the development of new antibiotics. However, its limited solubility in water and low bioavailability pose challenges in its application in vivo.

Future Directions

There are several future directions for the research on Pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3S*),2alpha,5beta]]-(9CI). One direction is to explore its potential as a therapeutic agent for the treatment of Alzheimer's disease and other neurological disorders. Another direction is to investigate its potential as a lead compound for the development of new antibiotics. Furthermore, the development of new synthetic methods for the production of this compound could also be an area of future research.
In conclusion, Pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3S*),2alpha,5beta]]-(9CI) is a chemical compound that has shown promising results in scientific research for its potential applications in various fields. Its broad-spectrum antimicrobial activity, anti-tumor properties, and potential therapeutic applications in neurological disorders make it a compound of interest for future research.

Synthesis Methods

The synthesis of Pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3S*),2alpha,5beta]]-(9CI) involves a multi-step process that includes the reaction of 2-fluoro-3-methyl-1-oxopentane with pyrrolidine in the presence of a base, followed by the addition of 2,5-dimethyl-1,3-dioxane-4,6-dione to the reaction mixture. The final product is obtained after purification through column chromatography.

Scientific Research Applications

Pyrrolidine, 1-(2-fluoro-3-methyl-1-oxopentyl)-2,5-dimethyl-, [2R-[1(2R*,3S*),2alpha,5beta]]-(9CI) has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antifungal, antibacterial, and anti-tumor properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders.